Cas no 57229-08-0 (Urea, N,N'-bis(4-butylphenyl)-)

• Product name: Urea, N,N'-bis(4-butylphenyl)-
• CAS No: 57229-08-0
• MF: C₂₁H₂₈N₂O
• MW: 324.459825515747
• CID: 1602942
• PubChem ID: 71444263

Urea, N,N'-bis(4-butylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N,N'-bis(4-butylphenyl)-
• 1,3-bis(4-butylphenyl)urea
• DTXSID00853053
• 57229-08-0
• SCHEMBL15094124
• N,N'-Bis(4-butylphenyl)urea

• Inchi： InChI=1S/C21H28N2O/c1-3-5-7-17-9-13-19(14-10-17)22-21(24)23-20-15-11-18(12-16-20)8-6-4-2/h9-16H,3-8H2,1-2H3,(H2,22,23,24)
• InChI Key： RIVBKJWBZDJVAQ-UHFFFAOYSA-N
• SMILES： CCCCC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)CCCC

Computed Properties

• Exact Mass: 324.22034
• Monoisotopic Mass: 324.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13